N-(4-BROMOPHENYL)-4-METHANESULFONYLPIPERAZINE-1-CARBOXAMIDE

• IUPAC Name: N-(4-bromophenyl)-4-methylsulfonylpiperazine-1-carboxamide
• InChI: InChI=1S/C12H16BrN3O3S/c1-20(18,19)16-8-6-15(7-9-16)12(17)14-11-4-2-10(13)3-5-11/h2-5H,6-9H2,1H3,(H,14,17)
• InChI Key: NCLNNVHJPDXZFL-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(CC1)C(=O)NC2=CC=C(C=C2)Br
• Molecular Formula: C12H16BrN3O3S
• Molecular Weight: 362.25 g/mol

Description

N-(4-BROMOPHENYL)-4-METHANESULFONYLPIPERAZINE-1-CARBOXAMIDE is a useful research compound. Its molecular formula is C12H16BrN3O3S and its molecular weight is 362.25 g/mol. The purity is usually 95%.
The exact mass of the compound N-(4-bromophenyl)-4-(methylsulfonyl)-1-piperazinecarboxamide is 361.00958 g/mol and the complexity rating of the compound is 435. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

• Novel Synthesis Approaches : Research has explored innovative synthesis methods for compounds related to N-(4-bromophenyl)-4-(methylsulfonyl)-1-piperazinecarboxamide. For example, Shainyan and Danilevich (2013) developed new methods for synthesizing N-alkenylsubstituted trifluoromethanesulfonamide, showcasing techniques that could potentially be applied to similar compounds for enhancing their synthesis efficiency and yield Shainyan & Danilevich, 2013.

• Chemical Modifications and Derivatives : The research by van Westrenen and Sherry (1992) highlights the sulfomethylation of piperazine and its derivatives, indicating the chemical versatility and potential for creating diverse derivatives with varying properties and applications van Westrenen & Sherry, 1992.

Potential Therapeutic Applications

• Catalysis in Organic Synthesis : The study by Wang et al. (2006) discovered that l-piperazine-2-carboxylic acid derived N-formamides, related to the compound of interest, serve as highly enantioselective Lewis basic catalysts. This finding is crucial for the development of new pharmaceuticals and chemicals, indicating that derivatives of N-(4-bromophenyl)-4-(methylsulfonyl)-1-piperazinecarboxamide could have significant roles in catalyzing various chemical reactions Wang et al., 2006.

• Antiviral and Antimicrobial Activities : Reddy et al. (2013) synthesized new derivatives of piperazine, showing promising antiviral and antimicrobial activities. This suggests that modifications of N-(4-bromophenyl)-4-(methylsulfonyl)-1-piperazinecarboxamide could lead to potent antiviral or antimicrobial agents Reddy et al., 2013.

Advanced Material Applications

• Ionic Liquid Crystals : The work by Lava, Binnemans, and Cardinaels (2009) on piperidinium, piperazinium, and morpholinium ionic liquid crystals demonstrates the potential of piperazine derivatives in the design of new materials with unique properties, such as phase behavior and conductivity, which could be applied in electronics and energy storage Lava, Binnemans, & Cardinaels, 2009.